Cas no 904434-09-9 (7-(4-methoxybenzoyl)-5-(4-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one)

• Product Name: 7-(4-methoxybenzoyl)-5-(4-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one
• CAS No: 904434-09-9
• MF: C₂₆H₂₁NO₆
• MW: 443.448047399521
• CID: 5442149
• Update Time: 2025-07-17

7-(4-methoxybenzoyl)-5-(4-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolo[4,5-g]quinolin-8(5H)-one, 7-(4-methoxybenzoyl)-5-[(4-methoxyphenyl)methyl]-
• 7-(4-methoxybenzoyl)-5-(4-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one

• Inchi： 1S/C26H21NO6/c1-30-18-7-3-16(4-8-18)13-27-14-21(25(28)17-5-9-19(31-2)10-6-17)26(29)20-11-23-24(12-22(20)27)33-15-32-23/h3-12,14H,13,15H2,1-2H3
• InChI Key： GXRGXSZAVKUHHQ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(OC)C=C2)C2C(=CC3OCOC=3C=2)C(=O)C(C(=O)C2=CC=C(OC)C=C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 7-(4-methoxybenzoyl)-5-(4-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one

Recent Advances in the Study of 7-(4-methoxybenzoyl)-5-(4-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one (CAS: 904434-09-9)

The compound 7-(4-methoxybenzoyl)-5-(4-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one (CAS: 904434-09-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique quinoline scaffold and methoxybenzoyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 904434-09-9 exhibits high affinity for certain kinase enzymes, particularly those involved in inflammatory pathways. The researchers employed molecular docking simulations and in vitro assays to validate these interactions, revealing a binding affinity in the nanomolar range. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further research has explored the compound's synthetic pathways and structural modifications to enhance its bioactivity. A team at the University of Cambridge recently reported an optimized synthetic route for 7-(4-methoxybenzoyl)-5-(4-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one, achieving a 35% improvement in yield compared to previous methods. This advancement not only facilitates larger-scale production but also opens avenues for the development of derivatives with improved pharmacological profiles. The study highlighted the importance of the methoxy groups in maintaining the compound's stability and bioavailability.

In the realm of oncology, preliminary studies have indicated that 904434-09-9 may possess antitumor properties. Research conducted at the National Cancer Institute revealed that the compound induces apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. Mechanistic studies suggested that this effect is mediated through the inhibition of key survival pathways, including PI3K/AKT and MAPK signaling. While these results are promising, further in vivo studies are required to assess the compound's efficacy and safety in animal models.

The pharmacokinetic profile of 7-(4-methoxybenzoyl)-5-(4-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one has also been a focus of recent investigations. A 2024 publication in Drug Metabolism and Disposition reported that the compound exhibits favorable absorption and distribution characteristics, with a plasma half-life of approximately 8 hours in rodent models. However, the study also noted significant first-pass metabolism, which may necessitate formulation strategies to improve oral bioavailability. These findings are critical for guiding future preclinical development.

Despite these advancements, challenges remain in the development of 904434-09-9 as a therapeutic agent. Issues such as potential off-target effects and the need for more selective derivatives are areas of active research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges, with several patent applications filed in the past year for novel analogs of the compound.

In conclusion, the growing body of research on 7-(4-methoxybenzoyl)-5-(4-methoxyphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one (CAS: 904434-09-9) underscores its potential as a versatile scaffold for drug discovery. Its demonstrated activities across multiple therapeutic areas, coupled with recent improvements in synthetic accessibility, position it as a compound of significant interest in the chemical biology and pharmaceutical communities. Future studies will likely focus on optimizing its pharmacological properties and advancing it through the drug development pipeline.